3-Pentanone
3-Pentanone
3-Pentanone is a volatile alcohol that is reported to occur in amaranthus, guava, and roasted coffee.
Diethyl ketone appears as a clear colorless liquid with an acetone-like odor. Flash point 55°F. Less dense than water. Vapors heavier than air.
Pentan-3-one is a pentanone that is pentane carrying an oxo group at position 3. It has been isolated from Triatoma brasiliensis and Triatoma infestans. It has a role as an animal metabolite.
Diethyl ketone appears as a clear colorless liquid with an acetone-like odor. Flash point 55°F. Less dense than water. Vapors heavier than air.
Pentan-3-one is a pentanone that is pentane carrying an oxo group at position 3. It has been isolated from Triatoma brasiliensis and Triatoma infestans. It has a role as an animal metabolite.
Brand Name:
Vulcanchem
CAS No.:
96-22-0
VCID:
VC21124448
InChI:
InChI=1S/C5H10O/c1-3-5(6)4-2/h3-4H2,1-2H3
SMILES:
CCC(=O)CC
Molecular Formula:
C5H10O
CH3CH2COCH2CH3
C5H10O
CH3CH2COCH2CH3
C5H10O
Molecular Weight:
86.13 g/mol
3-Pentanone
CAS No.: 96-22-0
Cat. No.: VC21124448
Molecular Formula: C5H10O
CH3CH2COCH2CH3
C5H10O
Molecular Weight: 86.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Pentanone is a volatile alcohol that is reported to occur in amaranthus, guava, and roasted coffee. Diethyl ketone appears as a clear colorless liquid with an acetone-like odor. Flash point 55°F. Less dense than water. Vapors heavier than air. Pentan-3-one is a pentanone that is pentane carrying an oxo group at position 3. It has been isolated from Triatoma brasiliensis and Triatoma infestans. It has a role as an animal metabolite. |
|---|---|
| CAS No. | 96-22-0 |
| Molecular Formula | C5H10O CH3CH2COCH2CH3 C5H10O |
| Molecular Weight | 86.13 g/mol |
| IUPAC Name | pentan-3-one |
| Standard InChI | InChI=1S/C5H10O/c1-3-5(6)4-2/h3-4H2,1-2H3 |
| Standard InChI Key | FDPIMTJIUBPUKL-UHFFFAOYSA-N |
| SMILES | CCC(=O)CC |
| Canonical SMILES | CCC(=O)CC |
| Boiling Point | 216 °F at 760 mm Hg (USCG, 1999) 101.9 °C 101.7 °C 102 °C 215°F |
| Colorform | Colorless, mobile liquid |
| Flash Point | 55 °F (USCG, 1999) 13 °C (open cup) 13 °C o.c. 55°F (open cup) (oc) 55°F |
| Melting Point | -44 °F (USCG, 1999) -39.0 °C -39 °C -42 °C -44°F |
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